Cas no 1339412-35-9 (4-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-methylbutanamide)

4-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-methylbutanamide structure

1339412-35-9 structure

Product Name:4-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-methylbutanamide

CAS No:1339412-35-9

Molecular Formula:C₈H₁₃BrN₄O

Molecular Weight:261.119020223618

CID:6243839

PubChem ID:63893112

4-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-methylbutanamide Properties

Names and Identifiers

- 4-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-methylbutanamide
- CS-0293921
- EN300-1106945
- AKOS013207349
- 1339412-35-9
- InChIKey： VGZZZHIDSFBUIR-UHFFFAOYSA-N
- Inchi： 1S/C8H13BrN4O/c1-11-7(14)3-2-4-13-5-6(9)8(10)12-13/h5H,2-4H2,1H3,(H2,10,12)(H,11,14)
- SMILES： BrC1C(N)=NN(C=1)CCCC(NC)=O

Computed Properties

Exact Mass: 260.02727g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 260.02727g/mol
Heavy Atom Count: 14
Complexity: 202
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Topological Polar Surface Area: 72.9Å²

4-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-methylbutanamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1106945-0.05g	4-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-methylbutanamide	1339412-35-9	95%	0.05g	$707.0	2023-10-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1364591-50mg	4-(3-Amino-4-bromo-1h-pyrazol-1-yl)-N-methylbutanamide	1339412-35-9	98%	50mg	￥25704.00

4-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-methylbutanamide Related Literature

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10. Review

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